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Compound of Interest

Compound Name: 4-Butylbenzenesulfonamide

Cat. No.: B073704

For Immediate Reference: In case of a spill or exposure, consult the Safety Data Sheet (SDS)
and contact your institution's Environmental Health and Safety (EHS) department.

This guide provides detailed procedures for the proper disposal of 4-
Butylbenzenesulfonamide, ensuring the safety of laboratory personnel and compliance with
regulatory standards. This information is intended for researchers, scientists, and professionals
in drug development.

Hazard Profile and Safety Summary

4-Butylbenzenesulfonamide is classified as a hazardous substance. It is known to cause skin
and serious eye irritation, and may cause respiratory irritation.[1][2] It is also considered
harmful to aquatic life with long-lasting effects.[3] Therefore, proper handling and disposal are
crucial to mitigate these risks.

Key safety precautions during handling and disposal include:

Working in a well-ventilated area, preferably under a chemical fume hood.

Wearing appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[1][4]

Avoiding the generation of dust or aerosols.[4]

Washing hands thoroughly after handling the substance.[1][2]
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Quantitative Data Summary

The following table summarizes key quantitative data for 4-Butylbenzenesulfonamide,
compiled from various safety data sheets.

Property Value Source(s)
Physical State Solid [2]

Boiling Point 314 °C (597 °F)

Density 1.15 g/cm3 at 25 °C (77 °F)

LC50 (Danio rerio): 36.7 mgl/l,

Toxicity to Fish
96 h

EC50 (Daphnia magna): 56

Toxicity to Daphnia
mg/l, 48 h

EC50 (Pseudokirchneriella

Toxicity to Algae subcapittata): 49 mg/l, 72 h

Oral LD50 (Rat) 2,070 mg/kg [3]
Dermal LD50 (Rat) > 2,000 mg/kg [3]
Inhalation LC50 (Rat) >4.06 mg/l, 4 h [3]

Step-by-Step Disposal Protocol

The proper disposal of 4-Butylbenzenesulfonamide waste must be carried out in compliance
with all federal, state, and local regulations.[3] The following steps provide a general procedure:

» Waste Identification and Segregation:

o All materials contaminated with 4-Butylbenzenesulfonamide, including the pure
substance, solutions, and any contaminated lab supplies (e.g., pipette tips, gloves,
weighing paper), must be treated as hazardous waste.

o Do not mix 4-Butylbenzenesulfonamide waste with other waste streams. Keep it in its
original or a compatible, properly labeled container.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b073704?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21534~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:47:58~~4-n-Butylbenzenesulfonamide~~
https://aksci.com/sds/M742_SDS.pdf
https://aksci.com/sds/M742_SDS.pdf
https://aksci.com/sds/M742_SDS.pdf
https://www.benchchem.com/product/b073704?utm_src=pdf-body
https://aksci.com/sds/M742_SDS.pdf
https://www.benchchem.com/product/b073704?utm_src=pdf-body
https://www.benchchem.com/product/b073704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Container Management:

o Use a dedicated, leak-proof, and sealable container for accumulating 4-
Butylbenzenesulfonamide waste.

o The container must be clearly labeled with "Hazardous Waste" and the chemical name "4-
Butylbenzenesulfonamide."

o Keep the waste container tightly closed when not in use and store it in a designated, well-
ventilated, and secure area.[2]

e Spill and Contamination Cleanup:
o In the event of a spill, avoid breathing dust or vapors.[1][4]

o For solid spills, carefully sweep up the material and place it into the designated hazardous
waste container.[1]

o For liquid spills, use an inert absorbent material (e.g., Chemizorb®) to contain and collect
the waste.[5]

o Clean the affected area thoroughly. All cleanup materials must also be disposed of as
hazardous waste.

» Final Disposal:

o The ultimate disposal of 4-Butylbenzenesulfonamide waste must be conducted through
an approved waste disposal plant.[1][2][3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste container.

o Crucially, do not discharge 4-Butylbenzenesulfonamide or its containers into drains or
the environment.[1][3][5]

Experimental Workflow for Disposal
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The logical flow for the proper disposal of 4-Butylbenzenesulfonamide is illustrated in the
diagram below.
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Caption: Workflow for the safe disposal of 4-Butylbenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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